4-(4-Bromophenoxy)cyclohexanol
Description
4-(4-Bromophenoxy)cyclohexanol (CAS: 86867-99-4) is a brominated cyclohexanol derivative with the molecular formula C₁₂H₁₅BrO and a molar mass of 255.15 g/mol . Structurally, it features a cyclohexanol backbone substituted at the 4-position with a 4-bromophenoxy group.
Properties
Molecular Formula |
C12H15BrO2 |
|---|---|
Molecular Weight |
271.15 g/mol |
IUPAC Name |
4-(4-bromophenoxy)cyclohexan-1-ol |
InChI |
InChI=1S/C12H15BrO2/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-2,5-6,10,12,14H,3-4,7-8H2 |
InChI Key |
AMBLLDDNAXVRRX-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CCC1O)OC2=CC=C(C=C2)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The following table summarizes key structural analogues and their properties:
Key Observations :
- Substituent Impact: The bromophenoxy group in this compound increases molecular weight compared to chlorinated analogues (e.g., 4-(4-Chlorophenyl)cyclohexanol, ΔMW = ~44.45 g/mol) due to bromine’s higher atomic mass .
- Stereochemistry: Isomerization methods, such as alkali metal-mediated reactions, are critical for producing trans isomers (e.g., trans-2-(4-Bromo-phenyl)-cyclohexanol), which may exhibit distinct pharmacological profiles .
Physicochemical Properties
- Cyclohexanol Backbone: Cyclohexanol derivatives generally exhibit moderate polarity, with solubility influenced by substituents. For example, cyclohexanol itself has a density of 0.962 g/cm³ and refractive index 1.464 .
- Bromophenoxy vs.
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